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Compound of Interest

Compound Name:

Ethyl 2-

(triphenylphosphoranylidene)propi

onate

Cat. No.: B044744 Get Quote

This technical guide provides a comprehensive overview of Ethyl 2-
(triphenylphosphoranylidene)propionate, a crucial reagent in synthetic organic chemistry. It

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. This document outlines the compound's key physicochemical properties,

provides a detailed experimental protocol for its synthesis, and illustrates its role in the Wittig

reaction.

Physicochemical Properties and Identification
Ethyl 2-(triphenylphosphoranylidene)propionate, also known as

(Carbethoxyethylidene)triphenylphosphorane, is a stable ylide widely used in the Wittig

reaction to convert aldehydes and ketones into α,β-unsaturated esters.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b044744?utm_src=pdf-interest
https://www.benchchem.com/product/b044744?utm_src=pdf-body
https://www.benchchem.com/product/b044744?utm_src=pdf-body
https://www.benchchem.com/product/b044744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C23H23O2P [1][2][3][4]

Molecular Weight 362.40 g/mol [1][2][4][5]

CAS Number 5717-37-3 [1][2][6]

Appearance Pale yellow to yellow solid [6][7]

Melting Point 158-162 °C [5][7][8]

Purity ≥ 97.0% (HPLC) [6][7]

Solubility

Soluble in organic solvents like

dichloromethane, THF, and

toluene.

[8][9]

Storage Conditions

Store at 0-8 °C, under an inert

atmosphere, and away from

heat and air.

[1][5][6][7]

Experimental Protocols
Synthesis of Ethyl 2-(triphenylphosphoranylidene)propionate

This protocol describes the synthesis of Ethyl 2-(triphenylphosphoranylidene)propionate
from triphenylphosphine and ethyl 2-bromopropanoate.[8]

Materials:

Triphenylphosphine (52.46 g, 200.0 mmol)

Ethyl 2-bromopropanoate (26.03 mL, 200.0 mmol)

Ethyl acetate (130 mL)

Dichloromethane (600 mL)

Aqueous sodium hydroxide solution (2 M, 200 mL)
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Brine

Anhydrous Na2SO4

500-mL one-necked, round-bottomed flask

Egg-shaped magnetic stirring bar

Reflux condenser

Büchner funnel

1-L separatory funnel

Rotary evaporator

Procedure:

Salt Formation:

A 500-mL, one-necked, round-bottomed flask equipped with a magnetic stirring bar is

charged with triphenylphosphine (52.46 g, 200.0 mmol), ethyl acetate (130 mL), and ethyl

2-bromopropanoate (26.03 mL, 200.0 mmol).[8]

A reflux condenser is attached to the flask, and the solution is heated under reflux at an oil

bath temperature of 75-80 °C under an argon atmosphere for 24 hours.[8]

The resulting white precipitate is collected by suction filtration on a Büchner funnel and

washed with ethyl acetate (100 mL).[8]

Ylide Formation:

The collected salt is dissolved in dichloromethane (500 mL) and transferred to a 1-L

separatory funnel.[8]

Aqueous sodium hydroxide solution (2 M, 200 mL) is added, and the mixture is shaken

vigorously.[8]
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The organic and aqueous layers are separated. The aqueous phase is extracted with an

additional 100 mL of dichloromethane.[8]

The combined organic phases are washed with brine, dried over anhydrous Na2SO4,

filtered, and concentrated at 30 °C using a rotary evaporator.[8]

The resulting product is dried under a vacuum to yield Ethyl 2-
(triphenylphosphoranylidene)propionate as a light-yellow solid.[8]

Reaction Mechanism and Workflow
The Wittig Reaction

Ethyl 2-(triphenylphosphoranylidene)propionate is a key reagent in the Wittig reaction, a

widely used method for forming carbon-carbon double bonds.[9] This reaction is fundamental in

the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.[7]

Ethyl 2-(triphenylphosphoranylidene)propionate
(Ylide)

Aldehyde or Ketone
(R1-C(=O)-R2)

Oxaphosphetane
Intermediate

Decomposition

α,β-Unsaturated Ester
(Alkene Product)

Triphenylphosphine oxide
(Byproduct)

[2+2] Cycloaddition

Click to download full resolution via product page

Caption: Workflow of the Wittig reaction using Ethyl 2-
(triphenylphosphoranylidene)propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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